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Core Summary

Iberdomide (CC-220) is a novel, orally active Cereblon E3 ligase modulator (CELMoD) that
exhibits potent anti-tumor and immunomodulatory activities. Its primary biological target is the
Cereblon (CRBN) protein, which functions as a substrate receptor within the Cullin-4 RING E3
ubiquitin ligase complex (CRL4CRBN). By binding to Cereblon, Iberdomide induces the
targeted degradation of two lymphoid transcription factors, Ikaros (IKZF1) and Aiolos (IKZF3).
This targeted protein degradation is the key mechanism of action underlying the therapeutic
effects of Iberdomide, particularly in hematological malignancies like multiple myeloma.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for Iberdomide (CC-220) from various
in vitro studies.
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Cell Line/Assay

Parameter Value . Reference
Condition
Cereblon Binding Competitive binding
o 150 nM [4]
Affinity (1IC50) assay

Time-Resolved
Fluorescence

60 nM [1]
Resonance Energy

Transfer (TR-FRET)

Ikaros (IKZF1) Cellular degradation

_ 1nM [1]
Degradation (EC50) assay
Aiolos (IKZF3) Cellular degradation

, 0.5 nM [1]
Degradation (EC50) assay

Anti-dsDNA Antibody
Production Inhibition ~10 nM SLE PBMC cultures [3]
(IC50)

Mechanism of Action & Signaling Pathway

Iberdomide functions as a "molecular glue," inducing a conformational change in Cereblon
upon binding. This altered conformation creates a novel binding surface that recruits lkaros and
Aiolos to the CRL4CRBN E3 ligase complex.[2][3] Once recruited, Ikaros and Aiolos are
polyubiquitinated, marking them for degradation by the 26S proteasome.

The degradation of Ikaros and Aiolos, which are critical transcription factors for lymphocyte
development and survival, leads to downstream effects that are detrimental to cancer cells.[5]
[6] Notably, the degradation of these factors results in the downregulation of two key oncogenic
transcription factors: interferon regulatory factor 4 (IRF4) and c-Myc.[5][6] The suppression of
the IRF4/c-Myc axis disrupts pro-survival signaling in multiple myeloma cells, leading to cell
growth inhibition and apoptosis.[5][6]
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Iberdomide (CC-220) mechanism of action.

Experimental Protocols
Cereblon Binding Affinity Assay (Time-Resolved
Fluorescence Resonance Energy Transfer - TR-FRET)

This protocol outlines a competitive binding assay to determine the affinity of Iberdomide for
Cereblon.

e Materials:
o Recombinant GST-tagged human Cereblon protein

o Fluorescent ligand (e.g., Thalidomide-biotin)
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[e]

Terbium-cryptate labeled anti-GST antibody (donor fluorophore)

o

Streptavidin-d2 (acceptor fluorophore)

[¢]

Assay buffer

[¢]

Low-volume 384-well white plates

[e]

TR-FRET compatible plate reader

e Procedure:

o Reagent Preparation: Prepare serial dilutions of Iberdomide in assay buffer. Prepare
working solutions of the fluorescent ligand, Cereblon protein, anti-GST antibody, and
Streptavidin-d2.

o Assay Plate Setup: Dispense a small volume of the Iberdomide dilutions or vehicle control
into the wells of the 384-well plate.

o Reagent Addition: Add the GST-tagged Cereblon protein to each well, followed by the
addition of the pre-mixed fluorescent ligand and Streptavidin-d2. Finally, add the anti-GST
Terbium-cryptate antibody.

o Incubation: Incubate the plate at room temperature for a specified period (e.g., 60
minutes) to allow the binding reaction to reach equilibrium.

o Detection: Measure the TR-FRET signal using a plate reader with an excitation
wavelength of 340 nm and emission wavelengths of 620 nm (donor) and 665 nm
(acceptor).

o Data Analysis: Calculate the TR-FRET ratio (665 nm / 620 nm). The signal will be
inversely proportional to the concentration of Iberdomide. Plot the ratio against the log of
the Iberdomide concentration and fit the data to a sigmoidal dose-response curve to
determine the IC50 value.

Ikaros and Aiolos Degradation Assay (Western Blot)
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This protocol describes the detection of Ikaros and Aiolos protein degradation in cells treated
with Iberdomide.

o Materials:
o Cell line of interest (e.g., multiple myeloma cell line MM.1S)
o |berdomide stock solution
o Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
o Protein quantification assay (e.g., BCA)
o SDS-PAGE gels, running buffer, and transfer buffer
o PVDF or nitrocellulose membrane
o Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

o Primary antibodies (anti-lkaros, anti-Aiolos, and a loading control like anti-GAPDH or anti-
[-actin)

o HRP-conjugated secondary antibody
o Chemiluminescent substrate and imaging system
e Procedure:

o Cell Treatment: Seed cells at a consistent density and treat with varying concentrations of
Iberdomide or a vehicle control (DMSO) for a predetermined time (e.g., 4, 8, 16, 24 hours).

o Cell Lysis: Harvest the cells and lyse them on ice.
o Protein Quantification: Determine the protein concentration of each lysate.

o SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a
membrane.
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o Blocking and Antibody Incubation: Block the membrane and then incubate with the primary
antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary
antibody.

o Detection: Add the chemiluminescent substrate and visualize the protein bands using an
imaging system.

o Analysis: Quantify the band intensities and normalize the Ikaros/Aiolos signal to the
loading control to determine the extent of degradation.

Cell Proliferation Assay (e.g., CellTiter-Glo®)

This protocol measures the effect of Iberdomide on the proliferation of cancer cells.
e Materials:
o Cell line of interest

Iberdomide stock solution

o

[¢]

96-well opaque-walled plates

[¢]

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

[e]

e Procedure:
o Cell Seeding: Seed cells at a low density in a 96-well plate.
o Compound Treatment: Treat cells with a serial dilution of Iberdomide or vehicle control.

o Incubation: Incubate the plate for a period that allows for multiple cell divisions (e.g., 72-96
hours).

o Assay Measurement: Add the CellTiter-Glo® reagent to each well to lyse the cells and
generate a luminescent signal proportional to the amount of ATP present, which is
indicative of the number of viable cells.
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o Detection: Measure the luminescence using a luminometer.

o Data Analysis: Plot the luminescence signal against the log of the Iberdomide
concentration and fit the data to a dose-response curve to calculate the GI50
(concentration for 50% growth inhibition).

Experimental Workflow

The following diagram illustrates a typical workflow for the discovery and characterization of a
targeted protein degrader like Iberdomide.
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Workflow for targeted protein degrader discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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